1-(3-ethoxybenzoyl)-4-(3-fluorobenzyl)piperazine

• IUPAC Name: (3-ethoxyphenyl)-[4-[(3-fluorophenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C20H23FN2O2/c1-2-25-19-8-4-6-17(14-19)20(24)23-11-9-22(10-12-23)15-16-5-3-7-18(21)13-16/h3-8,13-14H,2,9-12,15H2,1H3
• InChI Key: KWNJCXOSBHYIGI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)N2CCN(CC2)CC3=CC(=CC=C3)F
• Molecular Formula: C20H23FN2O2
• Molecular Weight: 342.4 g/mol

Description

1-(3-ethoxybenzoyl)-4-(3-fluorobenzyl)piperazine, also known as EFDP, is a novel chemical compound that has garnered attention in the scientific community due to its potential applications in the field of neuroscience. EFDP is a piperazine derivative that has been synthesized through a series of chemical reactions.

Mechanism of Action

1-(3-ethoxybenzoyl)-4-(3-fluorobenzyl)piperazine acts as a partial agonist at the serotonin 5-HT1A receptor, meaning that it binds to the receptor and activates it to a lesser extent than a full agonist. This results in a moderate increase in serotonin signaling, which may have therapeutic effects in the treatment of mood and anxiety disorders. 1-(3-ethoxybenzoyl)-4-(3-fluorobenzyl)piperazine also acts as a dopamine and norepinephrine reuptake inhibitor, which increases the availability of these neurotransmitters in the brain and may enhance motivation and reward.
Biochemical and Physiological Effects
1-(3-ethoxybenzoyl)-4-(3-fluorobenzyl)piperazine has been shown to have anxiolytic and antidepressant effects in animal models, suggesting that it may have therapeutic potential in the treatment of mood and anxiety disorders. It has also been found to enhance cognitive function and memory retention in rats. However, further research is needed to determine the full extent of 1-(3-ethoxybenzoyl)-4-(3-fluorobenzyl)piperazine's biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

1-(3-ethoxybenzoyl)-4-(3-fluorobenzyl)piperazine has several advantages for use in lab experiments, including its high affinity for the serotonin 5-HT1A receptor and its ability to modulate multiple neurotransmitter systems. However, its limited availability and high cost may pose challenges for researchers. Additionally, further research is needed to determine the safety and potential side effects of 1-(3-ethoxybenzoyl)-4-(3-fluorobenzyl)piperazine.

Future Directions

There are several potential future directions for research on 1-(3-ethoxybenzoyl)-4-(3-fluorobenzyl)piperazine. One area of interest is its potential use in the treatment of mood and anxiety disorders, as well as cognitive disorders such as Alzheimer's disease. Additionally, further research is needed to determine the full extent of its biochemical and physiological effects, as well as its safety profile. Finally, the development of more efficient and cost-effective synthesis methods may increase the availability of 1-(3-ethoxybenzoyl)-4-(3-fluorobenzyl)piperazine for research purposes.

Scientific Research Applications

1-(3-ethoxybenzoyl)-4-(3-fluorobenzyl)piperazine has been the subject of several scientific studies due to its potential applications in the field of neuroscience. It has been shown to have a high affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. 1-(3-ethoxybenzoyl)-4-(3-fluorobenzyl)piperazine has also been found to have an effect on the dopamine and norepinephrine systems, which are involved in reward and motivation.